Cas no 2229633-73-0 (2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine)

• Product Name: 2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine
• CAS No: 2229633-73-0
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 6270198
• PubChem ID: 165677796
• Update Time: 2025-06-08

2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine
• EN300-1820557
• 2229633-73-0

• Inchi： 1S/C10H17NS/c1-8-4-5-9(12-8)6-7-10(2,3)11/h4-5H,6-7,11H2,1-3H3
• InChI Key： ALUOFMPSNJBUSF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CCC(C)(C)N

Computed Properties

• Exact Mass: 183.10817072g/mol
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine

Comprehensive Overview of 2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine (CAS No. 2229633-73-0)

The compound 2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine, identified by its CAS number 2229633-73-0, is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a thiophene ring with a branched aliphatic amine, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other amine-based therapeutics. The presence of the methylthiophene moiety enhances its lipophilicity, which could improve blood-brain barrier permeability—a critical factor in neurological drug design.

In recent years, the demand for custom synthesis and high-purity intermediates like 2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound’s CAS 2229633-73-0 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in academic and industrial R&D. Users often query its synthetic routes, physicochemical properties, and safety profiles, underscoring the need for detailed technical documentation. Notably, its thiophene-containing structure aligns with trends in heterocyclic chemistry, a hotspot in drug discovery due to its pharmacological versatility.

The 2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine scaffold also intersects with growing interest in sustainable chemistry. Laboratories are exploring green synthesis methods to produce such intermediates with minimal environmental impact. Questions about its biodegradability and scalable production are common among process chemists, highlighting the compound’s role in eco-friendly pharmaceutical manufacturing. Additionally, its potential as a building block for agrochemicals has been speculated, though rigorous studies are needed to validate such applications.

From a regulatory perspective, CAS 2229633-73-0 is not classified under restricted categories, making it accessible for research purposes. However, users must adhere to Good Laboratory Practices (GLP) when handling it. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity, as impurities could affect downstream applications. The compound’s stability under various conditions (e.g., pH, temperature) is another frequent topic in online forums and scientific literature.

In summary, 2-methyl-4-(5-methylthiophen-2-yl)butan-2-amine (2229633-73-0) represents a compelling case study in modern medicinal chemistry. Its dual functionality—amine and heterocycle—positions it as a valuable asset for innovative drug design, while its alignment with sustainability goals reflects broader shifts in the chemical industry. As AI-driven molecular modeling and high-throughput screening technologies evolve, this compound may unlock new therapeutic avenues, further solidifying its importance in scientific research.